Cas no 1465400-93-4 (N-[2-[Cyclopropyl(1-methylethyl)amino]ethyl]-4-(2-propyn-1-yl)-1-piperazinecarboxamide)

• Product Name: N-[2-[Cyclopropyl(1-methylethyl)amino]ethyl]-4-(2-propyn-1-yl)-1-piperazinecarboxamide
• CAS No: 1465400-93-4
• MF: C₁₆H₂₈N₄O
• MW: 292.419723510742
• CID: 5445767
• PubChem ID: 84592331
• Update Time: 2025-07-08

N-[2-[Cyclopropyl(1-methylethyl)amino]ethyl]-4-(2-propyn-1-yl)-1-piperazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS016978030
• EN300-26623155
• 1465400-93-4
• N-{2-[cyclopropyl(propan-2-yl)amino]ethyl}-4-(prop-2-yn-1-yl)piperazine-1-carboxamide
• Z1534585207
• N-[2-[Cyclopropyl(propan-2-yl)amino]ethyl]-4-prop-2-ynylpiperazine-1-carboxamide
• N-[2-[Cyclopropyl(1-methylethyl)amino]ethyl]-4-(2-propyn-1-yl)-1-piperazinecarboxamide

• Inchi： 1S/C16H28N4O/c1-4-8-18-10-12-19(13-11-18)16(21)17-7-9-20(14(2)3)15-5-6-15/h1,14-15H,5-13H2,2-3H3,(H,17,21)
• InChI Key： WEAMSPSCNYOIAP-UHFFFAOYSA-N
• SMILES： N1(C(NCCN(C2CC2)C(C)C)=O)CCN(CC#C)CC1

Computed Properties

• Exact Mass: 292.22631153g/mol
• Monoisotopic Mass: 292.22631153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 468.2±45.0 °C(Predicted)
• pka: 14.06±0.20(Predicted)

Additional information on N-[2-[Cyclopropyl(1-methylethyl)amino]ethyl]-4-(2-propyn-1-yl)-1-piperazinecarboxamide

Comprehensive Overview of N-[2-[Cyclopropyl(1-methylethyl)amino]ethyl]-4-(2-propyn-1-yl)-1-piperazinecarboxamide (CAS No. 1465400-93-4)

N-[2-[Cyclopropyl(1-methylethyl)amino]ethyl]-4-(2-propyn-1-yl)-1-piperazinecarboxamide (CAS No. 1465400-93-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound's complex name reflects its intricate molecular architecture, which includes a piperazine core, a cyclopropyl group, and a propynyl side chain. These functional groups contribute to its versatility in drug discovery and development, particularly in targeting specific biological pathways.

In recent years, the demand for novel compounds like N-[2-[Cyclopropyl(1-methylethyl)amino]ethyl]-4-(2-propyn-1-yl)-1-piperazinecarboxamide has surged, driven by advancements in precision medicine and personalized therapeutics. Researchers are particularly interested in its potential as a modulator of G-protein-coupled receptors (GPCRs), a class of proteins implicated in numerous physiological processes. The compound's cyclopropyl and propynyl moieties are hypothesized to enhance binding affinity and selectivity, making it a promising candidate for further investigation.

The synthesis of CAS No. 1465400-93-4 involves multi-step organic reactions, including amide coupling and N-alkylation, which are well-documented in the literature. Its purity and stability are critical for reproducible results in biological assays, and modern analytical techniques such as HPLC and mass spectrometry are employed to ensure quality control. This rigorous characterization is essential for researchers exploring its pharmacokinetic and pharmacodynamic properties.

One of the most frequently asked questions about N-[2-[Cyclopropyl(1-methylethyl)amino]ethyl]-4-(2-propyn-1-yl)-1-piperazinecarboxamide pertains to its potential therapeutic applications. While preclinical studies are ongoing, early data suggest its relevance in neurodegenerative diseases and metabolic disorders. Its ability to cross the blood-brain barrier is a particularly exciting attribute, as it opens doors for targeting central nervous system (CNS) conditions. Additionally, its piperazine scaffold is a common motif in FDA-approved drugs, further bolstering its credibility.

From an industrial perspective, the scalability of CAS No. 1465400-93-4 production is a topic of interest. Optimizing synthetic routes to reduce costs and environmental impact aligns with the growing emphasis on green chemistry and sustainable practices. Companies specializing in custom synthesis are increasingly offering this compound to meet the needs of academic and commercial researchers, highlighting its importance in the life sciences sector.

In conclusion, N-[2-[Cyclopropyl(1-methylethyl)amino]ethyl]-4-(2-propyn-1-yl)-1-piperazinecarboxamide represents a fascinating area of study with broad implications for drug development. Its structural complexity, combined with its potential biological activity, makes it a compound worth watching in the coming years. As research progresses, it may well become a cornerstone in the next generation of therapeutic agents.